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Compound of Interest

Compound Name: 2,5-Dibromopyridine

Cat. No.: B019318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for 2,5-Dibromopyridine (CAS No. 624-28-2). The information is

compiled to ensure the safety of laboratory personnel and to maintain compliance with safety

regulations. 2,5-Dibromopyridine is a key intermediate in the synthesis of pharmaceuticals,

particularly anti-inflammatory and anti-cancer agents, as well as in the formulation of

agrochemicals.[1]

Chemical and Physical Properties
2,5-Dibromopyridine is an off-white to brown crystalline solid.[1][2] It is insoluble in water but

soluble in strong polar organic solvents.[2] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2,5-Dibromopyridine
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Property Value Reference

CAS Number 624-28-2 [3][4]

Molecular Formula C₅H₃Br₂N [1][4]

Molecular Weight 236.89 g/mol [1][3][4]

Appearance
Off-white to brown crystalline

powder
[1][2]

Melting Point 92-95 °C (lit.) [2][3][4]

Purity ≥ 98% [1][3][4]

EC Number 210-839-6 [3][4]

MDL Number MFCD00006221 [1][3]

Hazard Identification and Classification
2,5-Dibromopyridine is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and respiratory irritation.[5] Table 2 summarizes the GHS

classification.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: Jubilant Ingrevia Safety Data Sheet[5]

Hazard Pictogram:
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alt text

Signal Word: Warning[5]

Safe Handling and Storage
Proper handling and storage of 2,5-Dibromopyridine are crucial to minimize exposure and

ensure a safe working environment.

3.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

3.2. Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment is provided in Table 3.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved chemical

safety goggles. A face shield

may also be necessary.[5][6]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[6]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®), a

fully-buttoned lab coat, and

appropriate protective clothing

to prevent skin exposure.[6]

Prevents skin contact, which

causes irritation.[6]

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if ventilation is

inadequate or for spill cleanup.

A dust mask of type N95 (US)

is a minimum requirement.[3]

[6]

Minimizes inhalation of dust,

which can cause respiratory

tract irritation.[6]

3.3. Handling Procedures

Avoid all personal contact, including inhalation and contact with skin and eyes.[6][7]

Do not eat, drink, or smoke in the handling area.[5][6]

Wash hands thoroughly after handling.[5]

Use non-sparking tools and avoid generating dust.[6]

Keep the container tightly closed when not in use.[5][6]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[6]

3.4. Storage Conditions

Store in a cool, dry, and well-ventilated place.[5]
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Keep the container tightly closed.[5]

Store away from open flames, hot surfaces, and sources of ignition.[5]

Store locked up.[5]

Emergency Procedures
4.1. First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Table 4 outlines the

recommended first-aid procedures.

Table 4: First-Aid Measures for 2,5-Dibromopyridine Exposure

Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

you feel unwell, call a POISON CENTER or

doctor.[5]

Skin Contact

Take off contaminated clothing and wash it

before reuse. Wash the affected skin with plenty

of soap and water. If skin irritation occurs, get

medical advice/attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Do NOT induce vomiting.[8][9]

4.2. Accidental Release Measures
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In the event of a spill, follow the established emergency protocol. The logical workflow for

handling a chemical spill of 2,5-Dibromopyridine is illustrated in the diagram below.

Workflow for 2,5-Dibromopyridine Spill Response

Immediate Response

Containment & Cleanup

Post-Cleanup

Reporting

Spill Detected

Evacuate Personnel
to Safe Area

Alert others

Ensure Adequate
Ventilation

Eliminate Ignition
Sources

Don Full PPE
(Gloves, Goggles, Respirator)

Prevent Entry into
Drains & Waterways

Contain Spill with
Inert Material

Sweep up Powder
(Avoid Dust Generation)

Place in Labeled,
Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste
per Regulations

Wash Hands and
Exposed Skin Thoroughly

Restock Spill Kit

Report Incident to
Safety Officer
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Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill of 2,5-Dibromopyridine.

Personal Precautions for Spills:

Avoid breathing dust.[5]

Avoid contact with skin, eyes, and clothing.[5]

Wear a self-contained breathing apparatus and protective suit for large spills.[5]

Environmental Precautions:

Prevent the product from entering drains.[5]

Do not flush into surface water or sanitary sewer systems.[5]

4.3. Fire-Fighting Measures

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Hazardous combustion products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen bromide

gas.[5]

Special protective equipment: Wear a self-contained breathing apparatus and protective

clothing to prevent contact with skin and eyes.[5]

Toxicological Information
While comprehensive toxicological data is not available, the primary known effects are irritation

to the skin, eyes, and respiratory system.[5]

Acute toxicity: No data available.[5]

Skin corrosion/irritation: Causes skin irritation.[5]

Serious eye damage/irritation: Causes serious eye irritation.[5]
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Respiratory or skin sensitization: May cause respiratory irritation.[5]

Germ cell mutagenicity: No data available.[5]

Carcinogenicity: No classification data on the carcinogenic properties of this material is

available from EPA, IARC, NTP, OSHA, or ACGIH.[5]

Reproductive toxicity: No effects known.[5]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Do not dispose of with household waste. Waste materials should be handled by

licensed waste disposal contractors.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet (SDS) or professional safety training. Always refer to the specific

SDS provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2,5-Dibromopyridine | 624-28-2 [chemicalbook.com]

3. 2,5-Dibromopyridine 98 624-28-2 [sigmaaldrich.com]

4. 2,5-Dibromopyridine 98 624-28-2 [sigmaaldrich.com]

5. jubilantingrevia.com [jubilantingrevia.com]

6. benchchem.com [benchchem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.benchchem.com/product/b019318?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24773
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7283491.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/d43107
https://www.sigmaaldrich.com/US/en/product/aldrich/d43107
https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://datasheets.scbt.com/sc-254141.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 2,5-Dibromopyridine(624-28-2)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
2,5-Dibromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019318#2-5-dibromopyridine-safety-data-sheet-sds-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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